1-Benzyl-2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yloxymethyl)aziridine
Overview
Description
“1-Benzyl-2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yloxymethyl)aziridine” is a complex organic compound. The core structure of this compound is 3,4-dihydro-2H-1,5-benzodioxepin . This compound is likely to be a derivative of 3,4-dihydro-2H-1,5-benzodioxepin, which is a cyclic compound with two oxygen atoms and one nitrogen atom in the ring .
properties
IUPAC Name |
1-benzyl-2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yloxymethyl)aziridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO3/c1-2-5-15(6-3-1)12-20-13-16(20)14-23-17-7-8-18-19(11-17)22-10-4-9-21-18/h1-3,5-8,11,16H,4,9-10,12-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHGOSWSSCYQDQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C=C(C=C2)OCC3CN3CC4=CC=CC=C4)OC1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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